Cas no 1247831-73-7 (2-butoxyethane-1-sulfonyl chloride)

2-Butoxyethane-1-sulfonyl chloride is a specialized sulfonyl chloride derivative used primarily as a key intermediate in organic synthesis. Its structure, featuring a butoxyethyl group, enhances solubility in organic solvents, facilitating reactions under mild conditions. This compound is particularly valuable in the preparation of sulfonamides, sulfonate esters, and other sulfonyl-containing derivatives, offering high reactivity with nucleophiles. Its stability and well-defined reactivity profile make it a reliable choice for fine chemical and pharmaceutical applications. The product is typically handled under anhydrous conditions to prevent hydrolysis. Proper storage and handling are essential to maintain its efficacy in synthetic workflows.

2-butoxyethane-1-sulfonyl chloride structure

1247831-73-7 structure

Product Name:2-butoxyethane-1-sulfonyl chloride

CAS No:1247831-73-7

MF:C₆H₁₃ClO₃S

MW:200.683620214462

CID:6104037

PubChem ID:20363228

Update Time:2025-05-27

2-butoxyethane-1-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

- 2-butoxyethane-1-sulfonyl chloride
- Ethanesulfonyl chloride, 2-butoxy-
- 2-butoxyethanesulfonyl chloride
- 1247831-73-7
- SCHEMBL11602942
- AKOS010744206
- EN300-1120490
- Inchi： 1S/C6H13ClO3S/c1-2-3-4-10-5-6-11(7,8)9/h2-6H2,1H3
- InChI Key： MCYJEQGKCHFRIJ-UHFFFAOYSA-N
- SMILES： C(S(Cl)(=O)=O)COCCCC

Computed Properties

Exact Mass: 200.0273931g/mol
Monoisotopic Mass: 200.0273931g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 11
Rotatable Bond Count: 6
Complexity: 171
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.5
Topological Polar Surface Area: 51.8Å²

Experimental Properties

Density: 1.206±0.06 g/cm3(Predicted)
Boiling Point: 244.2±23.0 °C(Predicted)

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Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Enamine	EN300-1120490-0.05g	2-butoxyethane-1-sulfonyl chloride	1247831-73-7	95%	0.05g	$197.0	2023-10-27
Enamine	EN300-1120490-0.1g	2-butoxyethane-1-sulfonyl chloride	1247831-73-7	95%	0.1g	$293.0	2023-10-27
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Enamine	EN300-1120490-0.5g	2-butoxyethane-1-sulfonyl chloride	1247831-73-7	95%	0.5g	$656.0	2023-10-27
Enamine	EN300-1120490-1.0g	2-butoxyethane-1-sulfonyl chloride	1247831-73-7	95%	1g	$842.0	2023-06-09
Enamine	EN300-1120490-2.5g	2-butoxyethane-1-sulfonyl chloride	1247831-73-7	95%	2.5g	$1650.0	2023-10-27
Enamine	EN300-1120490-5.0g	2-butoxyethane-1-sulfonyl chloride	1247831-73-7	95%	5g	$2443.0	2023-06-09
Enamine	EN300-1120490-10.0g	2-butoxyethane-1-sulfonyl chloride	1247831-73-7	95%	10g	$3622.0	2023-06-09
Enamine	EN300-1120490-1g	2-butoxyethane-1-sulfonyl chloride	1247831-73-7	95%	1g	$842.0	2023-10-27
Enamine	EN300-1120490-5g	2-butoxyethane-1-sulfonyl chloride	1247831-73-7	95%	5g	$2443.0	2023-10-27